7-Chloro-2-nitrosonaphthalen-1-ol

• CAS RN: 56820-59-8
• Molecular Formula: C10H6ClNO2
• Molecular Weight: 207.61 g/mol
• IUPAC Name: 7-chloro-2-nitrosonaphthalen-1-ol
• InChI: InChI=1S/C10H6ClNO2/c11-7-3-1-6-2-4-9(12-14)10(13)8(6)5-7/h1-5,13H
• InChI Key: IIIYIPXBZUMXMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=C2O)N=O)Cl

Description

7-Chloro-2-nitrosonaphthalen-1-ol is a useful research compound. Its molecular formula is C10H6ClNO2 and its molecular weight is 207.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide, 22.4 g in 1.0 liter of water, is added 100 g (0.56 mole) of the chloronaphthol (V). The mixture is stirred with slight heating until solution is complete. The solution is then cooled to -5° to 0° and treated with sodium nitrite, 40.0 g, (0.6 mole) followed by the addition of concentrated sulfuric acid (176 ml) over a 90-minute period. Ice-water (600 ml) is added periodically to prevent clumping of the solid which forms. When addition of the acid is complete, the reaction mixture is stirred for another hour at -5° to 0°. The product is filtered, washed with 4.0 liters of cold water, air-dried overnight and then dried in vacuum oven at 60° for 2.5 days. Yield: 108.6 g (93.4%) light yellow-green solid.